![molecular formula C14H16N4O3 B2499419 (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone CAS No. 2189499-74-7](/img/structure/B2499419.png)
(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone, also known as TAZAM, is a chemical compound that has been extensively studied for its potential therapeutic applications. TAZAM is a member of the azetidine family of compounds, which have been shown to have a range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. In
Scientific Research Applications
Synthesis and Characterization
Research on similar compounds focuses on the synthesis and characterization of novel derivatives, highlighting methodologies that could potentially apply to "(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone". For instance, the development of new synthetic routes and the use of specific ligands or catalysts in reactions to create or modify similar compounds can provide insights into how this chemical might be synthesized or altered for various applications (Singh et al., 2017).
Catalytic Applications
Compounds with triazole or azetidine groups have been studied for their catalytic properties, such as in the Huisgen 1,3-dipolar cycloadditions. The development of ligands based on these structures for catalysis, as demonstrated by Ozcubukcu et al. (2009), could suggest potential catalytic roles for "(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone" in similar or related chemical reactions (Ozcubukcu et al., 2009).
Antioxidant and Pharmacological Properties
The investigation of the antioxidant properties of compounds structurally related to "(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone" can provide a basis for exploring its potential biomedical applications. The study by Balaydın et al. (2010) on the synthesis and antioxidant properties of diphenylmethane derivative bromophenols, including natural products, highlights the process and evaluation methods that could be applied to similar compounds to assess their antioxidant capabilities and possible pharmacological uses (Balaydın et al., 2010).
Material Science and Polymerization
Research into the polymerization of azetidine and its derivatives, as explored by Schacht and Goethals (1974), provides a foundation for understanding how azetidine-containing compounds like "(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(2,3-dimethoxyphenyl)methanone" might be used in material science or polymer chemistry. The specific conditions and outcomes of azetidine polymerization offer insights into the potential for creating new polymers or materials with unique properties (Schacht & Goethals, 1974).
properties
IUPAC Name |
(2,3-dimethoxyphenyl)-[3-(triazol-2-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3/c1-20-12-5-3-4-11(13(12)21-2)14(19)17-8-10(9-17)18-15-6-7-16-18/h3-7,10H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZGWJRWVVJFWMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)N2CC(C2)N3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(2,3-dimethoxybenzoyl)azetidin-3-yl]-2H-1,2,3-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.